gamma-Oryzanol

Specification

• CAS No.: 11042-64-1
• Molecular Formula: C40H58O4
• Molecular Weight: 602.9 g/mol
• IUPAC Name: [(3R,12S,16R)-7,7,12,16-tetramethyl-15-(6-methylhept-5-en-2-yl)-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C40H58O4/c1-26(2)10-9-11-27(3)29-18-20-38(7)33-16-15-32-36(4,5)34(19-21-39(32)25-40(33,39)23-22-37(29,38)6)44-35(42)17-13-28-12-14-30(41)31(24-28)43-8/h10,12-14,17,24,27,29,32-34,41H,9,11,15-16,18-23,25H2,1-8H3/t27?,29?,32?,33?,34?,37-,38+,39-,40?/m1/s1
• Standard InChI Key: FODTZLFLDFKIQH-OINQMCCZSA-N
• Isomeric SMILES: CC(CCC=C(C)C)C1CC[C@@]2([C@@]1(CCC34C2CCC5[C@]3(C4)CCC(C5(C)C)OC(=O)C=CC6=CC(=C(C=C6)O)OC)C)C
• SMILES: CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)OC(=O)C=CC6=CC(=C(C=C6)O)OC)C)C
• Canonical SMILES: CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)OC(=O)C=CC6=CC(=C(C=C6)O)OC)C)C
• Melting Point: 148-150°C

Introduction

Chemical Properties and Structure

Gamma-oryzanol features a complex molecular structure with specific physical and chemical characteristics that influence its biological activity and applications.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of gamma-oryzanol:

Property	Value
CAS Number	11042-64-1
Molecular Formula	C40H58O4
Molecular Weight	602.89
Physical Form	Powder to crystalline
Color	White to light yellow
Odor	Little or no odor
Melting Point	135-137°C
Boiling Point	571.92°C (rough estimate)
Density	0.9751 (rough estimate)
Refractive Index	1.4760 (estimate)
Water Solubility	Practically insoluble
DMSO Solubility	100 mg/mL (165.86 mM)
Other Solubility	Slightly soluble in chloroform, ethyl acetate, methanol

Biological Sources and Occurrence

Gamma-oryzanol is primarily sourced from rice bran oil, but it can be found in various other natural sources, though in smaller quantities.

Primary Sources

Rice bran oil is the richest source of gamma-oryzanol, with crude rice bran oil containing approximately 1.56% oryzanol. This oil is commercially available in Japan for use in salad oils and frying applications. The concentration of gamma-oryzanol differs significantly between processed and unprocessed rice:

• One cup of brown rice provides approximately 18 mg gamma-oryzanol

• One cup of white rice provides only about 4 mg gamma-oryzanol

The significant difference in gamma-oryzanol content between brown and white rice highlights the importance of the bran layer, which is removed during the processing of white rice.

Other Natural Sources

Beyond rice bran, gamma-oryzanol is also found in:

• Wheat bran

• Various fruits and vegetables

• The bran layer of other cereals

Of the approximately 180 mg of plant sterols found in the typical American diet, about 4% is gamma-oryzanol. The ferulic acid component of gamma-oryzanol is naturally found in the bran of cereals, fruits, and vegetables, and is also a metabolite of caffeic acid found in coffee.

Pharmacological Properties

Gamma-oryzanol exhibits a wide range of biological activities that contribute to its potential therapeutic applications.

Antioxidant Effects

Gamma-oryzanol demonstrates potent antioxidant properties, primarily attributed to its ferulic acid component. In vitro studies have confirmed these antioxidant effects, which may help protect cells against oxidative damage. This antioxidant activity is crucial for its potential role in preventing and managing various chronic diseases.

Lipid-Lowering Properties

One of the most well-documented effects of gamma-oryzanol is its ability to improve lipid profiles. Research indicates that gamma-oryzanol consumption decreases:

• Total cholesterol

• Low-density lipoprotein (LDL) cholesterol

• Triglycerides

The effects on high-density lipoprotein (HDL) cholesterol are mixed, with some studies showing improvements while others show no significant change. The cholesterol-lowering effect is thought to result from the structural similarity of gamma-oryzanol's phytosterol components to cholesterol, which may inhibit intestinal cholesterol absorption.

Anti-inflammatory Effects

Gamma-oryzanol has demonstrated anti-inflammatory properties in several studies, which may contribute to its potential therapeutic applications in inflammatory conditions. This anti-inflammatory activity, combined with its antioxidant properties, makes gamma-oryzanol a promising compound for managing chronic inflammatory conditions.

Anti-cancer Properties

Research has shown that gamma-oryzanol may possess anti-cancer properties. In vitro studies demonstrate that it affects prostate cancer cell lines with an IC50 after 7 days of exposure at 0.52±0.06 mg/ml for DU145 cells and 0.40±0.08 mg/ml for PC3 cells. These effects may be mediated through the down-regulation of antioxidant genes such as CAT and GPX.

Research Findings

Numerous studies have investigated the biological and pharmacological effects of gamma-oryzanol across different experimental models.

In Vitro Studies

In vitro research has provided insights into the cellular mechanisms of gamma-oryzanol's effects:

• Gamma-oryzanol is a potent DNA methyltransferases (DNMTs) inhibitor in the striatum of mice, significantly inhibiting the activities of DNMT1 (IC50=3.2 μM) and DNMT3a (IC50=22.3 μM)

• It affects prostate cancer cells through the down-regulation of certain antioxidant genes, including CAT and GPX

• The compound demonstrates antioxidant properties in cell culture systems, protecting against oxidative stress

Clinical Trials

Human clinical trials have provided evidence for gamma-oryzanol's therapeutic potential:

• A double-blind clinical trial investigating changes in anthropometric measurements and muscular strength after 9 weeks of resistance exercise (80% 1-RM, one hour, four days/week) combined with gamma-oryzanol supplementation (600 mg/day) found significant improvements in muscular strength (bench press and leg curl) compared to placebo, though no significant changes in anthropometric measurements were observed

• Clinical studies have shown that gamma-oryzanol supplementation decreases total cholesterol, LDL cholesterol, and triglycerides in people with high cholesterol

• Taking gamma-oryzanol along with vitamin E, omega-3 fatty acids, and niacin for 4 months has been shown to reduce LDL cholesterol in people with high cholesterol

Therapeutic Applications

Based on its pharmacological properties and research findings, gamma-oryzanol has several potential therapeutic applications.

Hyperlipidemia Management

Gamma-oryzanol's most well-established therapeutic application is in the management of hyperlipidemia. Clinical evidence supports its use for:

• Reducing total cholesterol

• Lowering LDL cholesterol

• Decreasing triglyceride levels

This makes gamma-oryzanol a potential natural alternative or complement to conventional lipid-lowering therapies.

Menopausal Symptom Relief

Gamma-oryzanol has been used to ameliorate unpleasant menopausal symptoms. While the exact mechanism remains unclear, it may be related to effects on hormonal balance, particularly luteinizing hormone (LH).

Athletic Performance Enhancement

Research suggests that gamma-oryzanol supplementation during resistance training may enhance muscular strength, making it potentially valuable for athletes and individuals engaged in strength training programs. The improvement in muscular strength without changes in anthropometric measurements suggests that gamma-oryzanol may enhance neuromuscular efficiency rather than inducing hypertrophy.

Diabetes Management

Preliminary research suggests that gamma-oryzanol may have applications in diabetes management, potentially improving various metabolic parameters including hyperglycemia, hypercholesterolemia, hypertriglyceridemia, and insulin resistance. It may also help alleviate diabetic complications resulting from oxidative stress.

Antioxidant Support

Given its potent antioxidant properties, gamma-oryzanol may provide support against oxidative stress-related conditions. This antioxidant activity may underlie many of its other therapeutic effects.